N-Benzyl-1-(thiophen-2-yl)methanamine
Overview
Description
“N-Benzyl-1-(thiophen-2-yl)methanamine” is a chemical compound that belongs to the class of organic compounds known as benzylamines . It is primarily used in the synthesis of pharmaceuticals and agrochemicals . The CAS Number for this compound is 73325-61-8 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-Benzyl-1-(thiophen-2-yl)methanamine” are not fully detailed in the available resources. The molecular weight is 203.30300 . Unfortunately, information about its density, boiling point, melting point, and flash point is not available .Scientific Research Applications
Drug Synthesis
N-Benzyl-1-(thiophen-2-yl)methanamine shows potential in the synthesis of various drugs due to its structural versatility. It can be used as a building block for creating novel compounds with potential therapeutic effects. For instance, its incorporation into larger molecules could lead to the development of new classes of fungicides .
Material Science
In material science, this compound’s unique structure allows for its use in the development of new materials with specific properties. It could be involved in creating polymers or coatings that require a stable thiophene moiety, which is known for its conductive properties.
Chemical Synthesis
This compound is valuable in chemical synthesis as a reagent or intermediate. It can be used to introduce the thiophen-2-ylmethylamine moiety into larger molecules, which is beneficial for synthesizing complex organic compounds .
Analytical Chemistry
In analytical chemistry, N-Benzyl-1-(thiophen-2-yl)methanamine could be used as a standard or reference compound in chromatography or spectrometry. Its well-defined structure and properties make it suitable for method development and calibration .
Pharmacology
The compound’s potential pharmacological applications include serving as a precursor in the synthesis of molecules with biological activity. Its benzyl and thiophenyl groups could interact with various biological targets, leading to new drug discoveries .
Organic Chemistry
N-Benzyl-1-(thiophen-2-yl)methanamine is a significant compound in organic chemistry research. It can be utilized in the study of reaction mechanisms, especially those involving electron-rich thiophene rings. It may also serve as a starting material for the synthesis of more complex organic molecules .
properties
IUPAC Name |
1-phenyl-N-(thiophen-2-ylmethyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NS/c1-2-5-11(6-3-1)9-13-10-12-7-4-8-14-12/h1-8,13H,9-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEWKIDGKZRKUFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNCC2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70933497 |
Source
|
| Record name | 1-Phenyl-N-[(thiophen-2-yl)methyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70933497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tifacogin | |
CAS RN |
73325-61-8, 148883-56-1 |
Source
|
| Record name | N-(Phenylmethyl)-2-thiophenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=73325-61-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tifacogin | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB06437 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | 1-Phenyl-N-[(thiophen-2-yl)methyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70933497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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